Cas no 97677-83-3 (1,4-Butanediol, 2-(phenylmethyl)-)
97677-83-3 structure
Product Name:1,4-Butanediol, 2-(phenylmethyl)-
CAS No:97677-83-3
MF:C11H16O2
MW:180.243543624878
CID:750924
PubChem ID:13428547
Update Time:2025-04-19
1,4-Butanediol, 2-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Butanediol, 2-(phenylmethyl)-
- 2-benzylbutane-1,4-diol
- 97677-83-3
- SCHEMBL7906029
- DTXSID60540533
- MZSIQTVSNURLNU-UHFFFAOYSA-N
- 2-Benzyl-1,4-butanediol
-
- Inchi: 1S/C11H16O2/c12-7-6-11(9-13)8-10-4-2-1-3-5-10/h1-5,11-13H,6-9H2
- InChI Key: MZSIQTVSNURLNU-UHFFFAOYSA-N
- SMILES: OCC(CCO)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 180.115029749g/mol
- Monoisotopic Mass: 180.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 40.5Ų
1,4-Butanediol, 2-(phenylmethyl)- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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